2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide
• InChI: InChI=1S/C16H14FN3O/c1-20-14-5-3-2-4-13(14)18-16(20)19-15(21)10-11-6-8-12(17)9-7-11/h2-9H,10H2,1H3,(H,18,19,21)
• InChI Key: NYWOCERFFPIABG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3O
• Molecular Weight: 283.30 g/mol

Description

2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide is a chemical compound that belongs to the class of benzimidazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide typically involves the reaction of 4-fluoroaniline with 1-methyl-2-benzimidazolecarboxylic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid at room temperature.

Reduction: Sodium borohydride in methanol at 0°C.

Substitution: Sodium methoxide in methanol at reflux temperature.

Major Products Formed

Oxidation: Formation of corresponding benzimidazole N-oxide derivatives.

Reduction: Formation of reduced benzimidazole derivatives.

Substitution: Formation of substituted benzimidazole derivatives with different functional groups replacing the fluorine atom.

Scientific Research Applications

2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Used in the development of new materials and as a precursor in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide involves its interaction with specific molecular targets in the body. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide
• 2-(4-bromophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide
• 2-(4-methylphenyl)-N-(1-methylbenzimidazol-2-yl)acetamide

Uniqueness

2-(4-fluorophenyl)-N-(1-methylbenzimidazol-2-yl)acetamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical and biological properties. The fluorine atom can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound in medicinal chemistry.